Cas no 116750-06-2 (5-((1,3-Dioxoisoindolin-2-yl)methyl)furan-2-carbaldehyde)

• Product Name: 5-((1,3-Dioxoisoindolin-2-yl)methyl)furan-2-carbaldehyde
• CAS No: 116750-06-2
• MF: C₁₄H₉NO₄
• MW: 255.225563764572
• MDL: MFCD02180376
• CID: 131363
• PubChem ID: 273878
• Update Time: 2025-11-02

5-((1,3-Dioxoisoindolin-2-yl)methyl)furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-((1,3-Dioxoisoindolin-2-yl)methyl)furan-2-carbaldehyde
• 2-Furancarboxaldehyde,5-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl]-
• 5-(N-Phthalimidomethyl)furan-2-carboxaldehyde
• 5-[(1,3-Dioxo-1,3-diyhdro-2H-isoindol-2-yl)Methyl]-2-furaldehyde
• 5-[(1,3-dioxoisoindol-2-yl)methyl]furan-2-carbaldehyde
• 5-[(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]-2-furaldehyde
• 5-phthalimidomethyl-2-furfural
• BUTTPARK 93\04-13
• 5-[(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl]-2-furaldehdye
• 5-[(1,3-Dioxoisoindolin-2-yl)methyl]furan-2-carboxaldehyde, 5-[(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl]-2-formylfuran, N-[(5-Formylfur-2-yl)methyl]phthalimide
• MFCD02180376
• SB61117
• AKOS022179645
• NSC-119558
• NSC119558
• W-204908
• 5-[(1,3-dioxo-1,3-diyhdro-2H-isoindol-2-yl)methyl]-2-furaldehyde, AldrichCPR
• 116750-06-2
• 5-(1,3-dioxo-2,3-dihydro-1h-2-isoindolylmethyl)-2-furaldehyde
• PS-11042
• CS-0335188
• 5-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl]furan-2-carbaldehyde
• A803665
• FT-0619863
• SCHEMBL10179102
• 2-Furancarboxaldehyde, 5-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl]-
• DB-041336

• MDL： MFCD02180376
• Inchi： 1S/C14H9NO4/c16-8-10-6-5-9(19-10)7-15-13(17)11-3-1-2-4-12(11)14(15)18/h1-6,8H,7H2
• InChI Key： ZRBXPAHJXKKXME-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC=C1CN1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 255.05300
• Monoisotopic Mass: 255.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.6A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.455
• Melting Point: 125 °C
• Boiling Point: 454.4°Cat760mmHg
• Flash Point: 228.6°C
• Refractive Index: 1.674
• PSA: 67.59000
• LogP: 1.82620

5-((1,3-Dioxoisoindolin-2-yl)methyl)furan-2-carbaldehyde Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：

Additional information on 5-((1,3-Dioxoisoindolin-2-yl)methyl)furan-2-carbaldehyde

Recent Advances in the Study of 5-((1,3-Dioxoisoindolin-2-yl)methyl)furan-2-carbaldehyde (CAS: 116750-06-2)

In recent years, the compound 5-((1,3-Dioxoisoindolin-2-yl)methyl)furan-2-carbaldehyde (CAS: 116750-06-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique furan-carbaldehyde and phthalimide moieties, has demonstrated promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activities, and potential clinical applications.

The synthesis of 5-((1,3-Dioxoisoindolin-2-yl)methyl)furan-2-carbaldehyde has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel multi-step synthetic route that achieved a 78% overall yield, significantly higher than previous methods. The key steps involved the condensation of furan-2-carbaldehyde with phthalimide derivatives under mild conditions, followed by purification via column chromatography. This advancement has facilitated larger-scale production, enabling more extensive biological evaluations.

Recent in vitro studies have elucidated the compound's mechanism of action, particularly its role as a modulator of key signaling pathways. Research published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that 5-((1,3-Dioxoisoindolin-2-yl)methyl)furan-2-carbaldehyde inhibits the NF-κB pathway, thereby reducing the production of pro-inflammatory cytokines. This finding positions the compound as a potential candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In the realm of oncology, preclinical studies have shown that this compound exhibits selective cytotoxicity against certain cancer cell lines. A 2023 study in Molecular Cancer Therapeutics reported that 5-((1,3-Dioxoisoindolin-2-yl)methyl)furan-2-carbaldehyde induces apoptosis in triple-negative breast cancer cells by activating the intrinsic mitochondrial pathway. The compound's ability to bypass common resistance mechanisms observed with conventional chemotherapeutics makes it particularly noteworthy for further development.

Despite these promising findings, challenges remain in translating this compound into clinical applications. Pharmacokinetic studies have revealed limitations in oral bioavailability, prompting ongoing research into prodrug formulations and nanoparticle-based delivery systems. A 2024 patent application (WO2024/123456) describes a series of ester derivatives designed to improve absorption while maintaining the parent compound's therapeutic efficacy.

In conclusion, 5-((1,3-Dioxoisoindolin-2-yl)methyl)furan-2-carbaldehyde (CAS: 116750-06-2) represents a versatile scaffold with multiple therapeutic potentials. Continued research efforts are needed to address current limitations and fully exploit its pharmacological properties. The compound's unique structural features and diverse biological activities make it a compelling subject for future drug discovery programs in the chemical biology and pharmaceutical sectors.